Cas no 345221-52-5 (N-(3,5-Dimethoxybenzyl)-2-phenylethanamine)

• Product Name: N-(3,5-Dimethoxybenzyl)-2-phenylethanamine
• CAS No: 345221-52-5
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 1085560
• PubChem ID: 1613711
• Update Time: 2025-10-05

N-(3,5-Dimethoxybenzyl)-2-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethoxybenzyl)-2-phenylethanamine
• N-[(3,5-dimethoxyphenyl)methyl]-2-phenylethanamine
• HMS1582A07
• 345221-52-5
• AB00087942-03
• DTXSID40364597
• CS-0327660
• NCGC00339861-01
• N-(3,5-dimethoxybenzyl)-2-phenylethan-1-amine
• AKOS B023222
• BBL018618
• AB00087942-01
• Cambridge id 5537546
• VS-06715
• DB-179188
• [(3,5-dimethoxyphenyl)methyl](2-phenylethyl)amine
• (3,5-DIMETHOXYBENZYL)(2-PHENYLETHYL)AMINE
• AKOS000235299
• SCHEMBL10032820
• STK397410

• Inchi： 1S/C17H21NO2/c1-19-16-10-15(11-17(12-16)20-2)13-18-9-8-14-6-4-3-5-7-14/h3-7,10-12,18H,8-9,13H2,1-2H3
• InChI Key： RTLCALKKZPGKNZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CNCCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 271.15700
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 3.42700

Additional information on N-(3,5-Dimethoxybenzyl)-2-phenylethanamine

N-(3,5-Dimethoxybenzyl)-2-phenylethanamine: A Comprehensive Overview

The compound N-(3,5-Dimethoxybenzyl)-2-phenylethanamine (CAS No. 345221-52-5) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

N-(3,5-Dimethoxybenzyl)-2-phenylethanamine is characterized by its complex molecular structure, which includes a benzene ring substituted with methoxy groups at positions 3 and 5. The presence of these substituents imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The ethanamine moiety further enhances the compound's versatility, enabling it to participate in a wide range of chemical reactions.

Recent advancements in synthetic chemistry have led to the development of novel methods for synthesizing N-(3,5-Dimethoxybenzyl)-2-phenylethanamine. These methods often involve multi-step processes that leverage modern catalytic techniques and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity in the synthesis of this compound.

The biological activity of N-(3,5-Dimethoxybenzyl)-2-phenylethanamine has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer.

In terms of industrial applications, N-(3,5-Dimethoxybenzyl)-2-phenylethanamine has found utility in the formulation of advanced materials. Its unique electronic properties make it an ideal component for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in materials science have further expanded its potential in these areas.

The environmental impact of N-(3,5-Dimethoxybenzyl)-2-phenylethanamine is another area of active research. Studies are underway to assess its biodegradability and toxicity profiles under various environmental conditions. These investigations are crucial for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

From a regulatory standpoint, N-(3,5-Dimethoxybenzyl)-2-phenylethanamine must comply with stringent safety standards to ensure its safe handling and use. Regulatory agencies worldwide are closely monitoring its production and application to mitigate any potential risks associated with its use.

In conclusion, N-(3,5-Dimethoxybenzyl)-2-phenylethanamine (CAS No. 345221-52-5) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple scientific disciplines underscore its importance as a key molecule in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to play an even greater role in shaping future advancements in science and technology.